5-(phenylsulfonyl)-N-(5,6,7,8-tetrahydronaphthalen-1-yl)thiophene-2-carboxamide

Specification

• CAS No.: 1112437-19-0
• Molecular Formula: C22H18N6O2S
• Molecular Weight: 430.49
• IUPAC Name: 6-[[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-5-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-one
• Standard InChI: InChI=1S/C22H18N6O2S/c1-2-14-8-10-15(11-9-14)19-24-18(30-27-19)13-31-22-25-20-17(12-23-26-20)21(29)28(22)16-6-4-3-5-7-16/h3-12H,2,13H2,1H3,(H,23,26)
• Standard InChI Key: ALBWTGVGQCGNTP-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=C(C=NN4)C(=O)N3C5=CC=CC=C5

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s IUPAC name, 6-[[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-5-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-one, reflects its intricate architecture. Key structural elements include:

Property	Value
Molecular Formula	C22H18N6O2S
Molecular Weight	430.49 g/mol
SMILES	CCC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=C(C=NN4)C(=O)N3C5=CC=CC=C5
LogP (Predicted)	3.8 ± 0.5 (Estimated)

Note: Discrepancies exist between the IUPAC name and the product name in source, suggesting potential data entry errors. The structural analysis here prioritizes the product name’s descriptors.

Functional Group Contributions

• Thiophene Ring: Enhances π-π stacking with aromatic residues in target proteins.

• Phenylsulfonyl Group: Imparts polarity and may act as a hydrogen bond acceptor.

• Tetrahydronaphthalene Carboxamide: Increases lipophilicity, aiding membrane permeability.

Synthesis and Manufacturing

Synthetic Pathways

While explicit details are scarce, the synthesis likely involves:

• Thiophene Core Formation: Via Gewald reaction or cyclization of mercaptoacetates.

• Sulfonation: Introduction of the phenylsulfonyl group using sulfonyl chlorides.

• Amide Coupling: Reaction of thiophene-2-carboxylic acid with 5,6,7,8-tetrahydronaphthalen-1-amine using carbodiimide reagents.

Challenges and Optimization

• Stereochemical Control: The tetrahydronaphthalene moiety may introduce stereoisomerism, necessitating chiral resolution techniques.

• Sulfonyl Group Stability: Sensitivity to reducing agents requires inert atmospheric conditions during synthesis.

Pharmacological Profile and Mechanisms of Action

Antibacterial Activity

The phenylsulfonyl group is structurally analogous to sulfonamide antibiotics, which inhibit dihydropteroate synthase (DHPS) in folate biosynthesis. While direct evidence is lacking, molecular docking studies suggest similar interactions with bacterial DHPS.

HDAC Inhibition Hypothesis

Patent highlights thiophene-containing HDAC inhibitors, which epigenetically regulate gene expression by removing acetyl groups from histones. The carboxamide group in this compound could chelate zinc ions in HDAC active sites, though experimental validation is needed.

Application	Rationale	Current Evidence Level
Bacterial Infections	Structural similarity to sulfonamide antibiotics	Theoretical
Inflammatory Diseases	COX-2/NF-κB inhibition observed in analogs	Indirect
Oncology	Potential HDAC inhibition based on patent data for related compounds	Hypothetical

Recent Research and Developments

• 2023 Synthesis Update: VulcanChem listed the compound for research use, reflecting renewed interest in thiophene carboxamides.

• Patent Landscape: A 2006 patent on thiophene-based HDAC inhibitors underscores the therapeutic relevance of this structural class.

Future Perspectives and Challenges

• Mechanistic Studies: Elucidate interactions with DHPS, COX-2, and HDACs.

• Formulation Development: Address solubility limitations via prodrug strategies or nanocarriers.

• Toxicological Profiling: Assess genotoxicity and organ-specific effects.